ArsenazoIiiGr
Description
Arsenazo III is a metallochromic dye . It is highly specific for calcium and produces absorbance peaks in the 600-660 nm range . It reacts in slightly acidic conditions, and is soluble in alcohol . It is used in the determination of calcium in biological samples . It is also used to evaluate calcium transport in permeabilized cells . Furthermore, it is used for the spectrophotometric determination of rare earth metals (polyvalent metal ions) .
Molecular Structure Analysis
The linear formula of Arsenazo III is (HO)2C10H2(SO3H)2(N=NC6H4AsO3H2)2 . It has a molecular weight of 776.37 . The structure of Arsenazo III is complex, involving multiple functional groups and bonds .Physical And Chemical Properties Analysis
Arsenazo III is a powder that is suitable for titration . It has a maximum absorbance (λmax) at 530 nm . It is soluble in ammonium hydroxide at a concentration of 1 mg/mL .Safety and Hazards
properties
CAS RN |
1688-00-4 |
|---|---|
Product Name |
ArsenazoIiiGr |
Molecular Formula |
C3H6N4 |
Molecular Weight |
0 |
synonyms |
ArsenazoIiiGr |
Origin of Product |
United States |
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